Cas no 741999-18-8 (3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione
• CAS No: 741999-18-8
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6057169
• PubChem ID: 83484057
• Update Time: 2025-06-13

3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione
• EN300-2003180
• 741999-18-8

• Inchi： 1S/C8H17NO2S/c9-5-2-1-3-8-4-6-12(10,11)7-8/h8H,1-7,9H2
• InChI Key： ORLHICUGNNMGFN-UHFFFAOYSA-N
• SMILES： S1(CCC(CCCCN)C1)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione (CAS No. 741999-18-8)

3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione (CAS No. 741999-18-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfone derivative, characterized by its unique thiolane ring and aminobutyl side chain, exhibits promising potential in drug development and biochemical applications. Its molecular structure, which includes a 1lambda6-thiolane-1,1-dione core, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfone-containing compounds like 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione has surged due to their versatility in drug design. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. The compound's aminobutyl moiety further enhances its solubility and bioavailability, making it a preferred choice for pharmacokinetic optimization.

The synthesis of 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione involves multi-step organic reactions, including sulfonation and amination processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. This meticulous approach aligns with the growing emphasis on quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the industry.

One of the most searched questions related to this compound is its potential application in neurodegenerative disease research. Preliminary studies suggest that sulfone derivatives like 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione may interact with neurotransmitter pathways, offering avenues for treating conditions such as Alzheimer's and Parkinson's diseases. This aligns with the broader trend of exploring novel drug candidates for central nervous system disorders.

Another hot topic is the compound's role in green chemistry. With increasing environmental concerns, researchers are investigating sustainable synthesis methods for 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione, such as catalytic oxidation and solvent-free reactions. These efforts resonate with the global push toward eco-friendly pharmaceutical production, a subject frequently queried in academic and industrial forums.

From a commercial perspective, 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are common concerns for procurement specialists. The compound's CAS No. 741999-18-8 serves as a critical identifier for accurate sourcing and safety documentation.

In summary, 3-(4-aminobutyl)-1lambda6-thiolane-1,1-dione (CAS No. 741999-18-8) represents a fascinating intersection of chemical innovation and therapeutic potential. Its relevance to drug discovery, neurodegenerative research, and sustainable chemistry ensures its continued prominence in scientific discourse. As interest in tailored organic compounds grows, this sulfone derivative is poised to play a pivotal role in advancing biomedical science.